Cas no 108078-14-4 (2-Iodo-3-methylbenzoic acid)

• Product Name: 2-Iodo-3-methylbenzoic acid
• CAS No: 108078-14-4
• MF: C₈H₇IO₂
• MW: 262.044454813004
• MDL: MFCD00079764
• CID: 91340
• PubChem ID: 24879870
• Update Time: 2025-04-18

2-Iodo-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methylbenzoic acid
• 2-Iodo-m-toluic acid
• 1-iodo-3-methylbenzoic acid
• 2-Jod-3-methyl-benzoesaeure
• 2-Jod-m-toluylsaeure
• 3-methyl-2-iodobenzoic acid
• BUTTPARK 148\07-11
• 2-Iodo-6-methylanisole
• 2-Iodo-3-methylbenzoic acid 97%
• 2-iodo-3-methyl-benzoic Acid
• PubChem12741
• 2-Iodo-3-methyl benzoic acid
• Benzoic acid,2-iodo-3-methyl-
• PZUXUOZSSYKAMX-UHFFFAOYSA-N
• EBD216059
• SBB102482
• LS10145
• CM12822
• TRA0047972
• AS02261
• 2-Iodo-3-methylbenzoic acid, 97%
• SCHEMBL350506
• CS-W007789
• J-002053
• MFCD00079764
• SY025091
• AMY28378
• 108078-14-4
• FT-0600047
• DTXSID50374763
• AKOS000140314
• AS-20027
• Z239685230
• A801804
• EN300-39534
• 2-Iodo-3-methylbenzoicacid
• DB-021221
• Benzoic acid, 2-iodo-3-methyl-

• MDL： MFCD00079764
• Inchi： 1S/C8H7IO2/c1-5-3-2-4-6(7(5)9)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： PZUXUOZSSYKAMX-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=CC=CC=1C
• BRN： 2439521

Computed Properties

• Exact Mass: 261.94900
• Monoisotopic Mass: 261.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: powder
• Density: 1.867±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 150-153 °C (lit.)
• Boiling Point: 323.5°C at 760 mmHg
• Flash Point: 149.5°C
• Refractive Index: 1.645
• Solubility: Very slightly soluble (0.81 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.29780
• Sensitiveness: Light Sensitive
• Solubility: Not determined

2-Iodo-3-methylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• HazardClass：LIGHT SENSITIVE
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives